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Compound of Interest

Compound Name: 3,5-Dichlorocatechol

Cat. No.: B076880 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

3,5-Dichlorocatechol (CAS No. 13673-92-2). All personnel must adhere to these procedures

to minimize exposure risk and ensure a safe laboratory environment. This compound is a

known irritant, causing skin, eye, and respiratory tract irritation.[1][2] Therefore, strict

adherence to the personal protective equipment (PPE) and handling protocols outlined below is

mandatory.

Hazard and Exposure Data
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) for 3,5-Dichlorocatechol have not been established,

the intrinsic hazards of the compound necessitate a cautious approach. The following table

summarizes its key hazard information and physical properties.
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Parameter Value Source

CAS Number 13673-92-2 [3][4]

Molecular Formula C₆H₄Cl₂O₂ [3][4]

Molecular Weight 179.00 g/mol [2][4]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

Signal Word Warning [1][4]

Physical State Solid

Melting Point 79.5-84.5 °C

Storage Temperature +20°C [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to 3,5-
Dichlorocatechol. The following equipment must be worn at all times when handling this

chemical.
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Body Part Required PPE Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

required when there is a risk of

splashing.

ANSI Z87.1 approved

Hands

Chemically resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Gloves should be

inspected for damage before

each use and changed

immediately if contaminated.

Follow manufacturer's

chemical resistance guide.

Respiratory

A NIOSH-approved N95 dust

mask or higher is required

when handling the solid

material outside of a certified

chemical fume hood to prevent

inhalation of dust particles.

NIOSH-approved

Body

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes are

mandatory.

N/A

Operational Plan: From Receipt to Disposal
Adherence to a standardized workflow is critical for minimizing the risk of exposure and

contamination.
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Operational Workflow for 3,5-Dichlorocatechol

Preparation

Handling

Post-Handling Disposal

Receiving and 
Inventory

Review Safety
 Data Sheet

Prepare Work Area
 (Fume Hood)

Don PPE

Weighing and
 Transfer

Experimental Use

Decontaminate
 Work Area Segregate Waste

Doff PPE

Wash Hands
 Thoroughly

Label Hazardous
 Waste Container

Arrange for Licensed
 Disposal
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Hierarchy of Controls for 3,5-Dichlorocatechol

Elimination/
Substitution

Engineering
 Controls

Most Effective

Consider if a less hazardous
 chemical can be used.

Administrative
 Controls

Use of chemical fume hoods,
 proper ventilation.

PPE
Least Effective

Standard operating procedures,
 safety training, clear labeling.

Gloves, safety glasses,
 lab coat, respirator.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. osha.gov [osha.gov]

2. ecetoc.org [ecetoc.org]

3. nipissingu.ca [nipissingu.ca]

4. CDC - NIOSH Pocket Guide to Chemical Hazards - Catechol [cdc.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,5-Dichlorocatechol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076880#personal-protective-equipment-for-handling-
3-5-dichlorocatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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